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Compound of Interest

Compound Name: C.I. Acid brown 120

Cat. No.: B15556165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Acid Brown 120, identified by CAS number 6428-26-8, is a multi-azo class, water-soluble

dye.[1] It presents as a red-light brown powder and is soluble in water, forming a yellow-light

brown solution.[1] While C.I. Acid Brown 120 is utilized in various industrial dyeing

applications, its use within biological research and drug development is not well-documented in

publicly available literature. These application notes provide a generalized protocol for the

preparation of a stock solution of C.I. Acid Brown 120, intended for foundational research and

exploratory studies. The provided protocols are based on the general characteristics of acid

dyes and should be adapted and validated for specific experimental requirements.

Chemical and Physical Properties
A summary of the known properties of C.I. Acid Brown 120 is presented below for easy

reference.
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Property Value Reference

C.I. Name Acid Brown 120 [1]

CAS Number 6428-26-8 [1]

Molecular Formula C₃₀H₂₃N₁₂Na₃O₉S₃ [1]

Molecular Weight 860.75 g/mol [1]

Appearance Red-light brown powder [1]

Solubility Soluble in water [1]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[2]

Storage (in Solvent)
-80°C for 6 months; -20°C for 1

month
[2]

Experimental Protocols
Preparation of a 1% (w/v) C.I. Acid Brown 120 Stock
Solution
This protocol details the steps for preparing a 1% (w/v) stock solution of C.I. Acid Brown 120.

This concentration is a common starting point for many applications.

Materials:

C.I. Acid Brown 120 powder

High-purity water (distilled or deionized)

Volumetric flask (e.g., 100 mL)

Magnetic stirrer and stir bar

Weighing paper or boat

Spatula
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Analytical balance

Filtration apparatus (e.g., 0.22 µm syringe filter)

Appropriate personal protective equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Weighing: Accurately weigh 1.0 g of C.I. Acid Brown 120 powder using an analytical

balance.

Initial Dissolution: Transfer the weighed powder into the volumetric flask. Add a small volume

of high-purity water (approximately 20-30% of the final volume) to create a paste or slurry.

This initial wetting step aids in the complete dissolution of the dye.

Dissolution: Place the magnetic stir bar in the flask and add the remaining high-purity water

to bring the total volume to approximately 90% of the final volume. Place the flask on a

magnetic stirrer and stir until the dye is completely dissolved. Gentle heating may be applied

to facilitate dissolution, but avoid boiling.

Volume Adjustment: Once the dye is fully dissolved and the solution has returned to room

temperature, carefully add high-purity water to reach the 100 mL mark on the volumetric

flask.

Filtration: For applications requiring high purity, filter the stock solution through a 0.22 µm

syringe filter to remove any particulate matter.

Storage: Transfer the filtered stock solution into a clearly labeled, light-protected container

(e.g., an amber bottle). Store at an appropriate temperature as indicated in the properties

table.
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Preparation Dissolution Finalization & Storage

Weigh C.I. Acid Brown 120 Powder Add Solvent (e.g., High-Purity Water)
Transfer to Volumetric Flask

Mix/Stir (Gentle Heating if Necessary) Adjust to Final Volume
Cool to Room Temperature

Filter (Optional, e.g., 0.22 µm) Store in Light-Protected Container

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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